Cas no 2168494-99-1 (2-bromoethyl 1,2,3-thiadiazole-5-carboxylate)

2-bromoethyl 1,2,3-thiadiazole-5-carboxylate structure
2168494-99-1 structure
Product Name:2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
CAS No:2168494-99-1
MF:C5H5BrN2O2S
MW:237.074398756027
CID:5897599
PubChem ID:164663851
Update Time:2024-01-01

2-bromoethyl 1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
    • 2168494-99-1
    • EN300-1572561
    • Inchi: 1S/C5H5BrN2O2S/c6-1-2-10-5(9)4-3-7-8-11-4/h3H,1-2H2
    • InChI Key: YOHMCMOKCQKMFS-UHFFFAOYSA-N
    • SMILES: BrCCOC(C1=CN=NS1)=O

Computed Properties

  • Exact Mass: 235.92551g/mol
  • Monoisotopic Mass: 235.92551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 80.3Ų

2-bromoethyl 1,2,3-thiadiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1572561-0.05g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
0.05g
$612.0 2023-06-05
Enamine
EN300-1572561-0.1g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
0.1g
$640.0 2023-06-05
Enamine
EN300-1572561-0.25g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
0.25g
$670.0 2023-06-05
Enamine
EN300-1572561-0.5g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
0.5g
$699.0 2023-06-05
Enamine
EN300-1572561-1.0g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
1g
$728.0 2023-06-05
Enamine
EN300-1572561-2.5g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
2.5g
$1428.0 2023-06-05
Enamine
EN300-1572561-5.0g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
5g
$2110.0 2023-06-05
Enamine
EN300-1572561-10.0g
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
10g
$3131.0 2023-06-05
Enamine
EN300-1572561-50mg
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
50mg
$612.0 2023-09-24
Enamine
EN300-1572561-100mg
2-bromoethyl 1,2,3-thiadiazole-5-carboxylate
2168494-99-1
100mg
$640.0 2023-09-24
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd